Cas no 67817-95-2 (Ethyl 3-amino-2-(3,6-dioxo-2,3-dihydropyridazin-1(6H)-yl)but-2-enoate)

• Product Name: Ethyl 3-amino-2-(3,6-dioxo-2,3-dihydropyridazin-1(6H)-yl)but-2-enoate
• CAS No: 67817-95-2
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 967174
• PubChem ID: 6512609
• Update Time: 2025-04-19

Ethyl 3-amino-2-(3,6-dioxo-2,3-dihydropyridazin-1(6H)-yl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• 67817-95-2
• Ethyl 3-amino-2-(3,6-dioxo-2,3-dihydropyridazin-1(6H)-yl)but-2-enoate

• Inchi： 1S/C10H13N3O4/c1-3-17-10(16)9(6(2)11)13-8(15)5-4-7(14)12-13/h4-5H,3,11H2,1-2H3,(H,12,14)/b9-6+
• InChI Key： FOHYTEUULYUQBV-RMKNXTFCSA-N
• SMILES： O(CC)C(/C(=C(/C)\N)/N1C(C=CC(N1)=O)=O)=O

Computed Properties

• Exact Mass: 239.09060590g/mol
• Monoisotopic Mass: 239.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 102Ų